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Compound of Interest

Compound Name: UT-69

Cat. No.: B1193763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis

pathway, and physicochemical properties of UT-69, a bifunctional organosilane commonly

known by its trade name Si-69. The information is intended for researchers, scientists, and

professionals in drug development and material science.

Chemical Structure and Identification
UT-69 is chemically known as Bis[3-(triethoxysilyl)propyl]tetrasulfide. It is a sulfur-containing

organosilane that acts as a coupling agent, particularly in the rubber industry to improve the

performance of silica-filled rubber compounds.[1]

IUPAC Name: [Tetrasulfanediyldi(propane-3,1-diyl)]bis(triethoxysilane)

Synonyms: Si-69, TESPT, Bis[3-(triethoxysilyl)propyl]tetrasulfane

CAS Number: 40372-72-3

Molecular Formula: C18H42O6S4Si2

Molecular Weight: 538.95 g/mol

The structure consists of two triethoxysilylpropyl groups linked by a tetrasulfide chain. The

triethoxysilyl groups are reactive towards hydrolysis and can form strong bonds with inorganic
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materials like silica, while the tetrasulfide group is reactive towards organic polymers, enabling

it to act as a bridge between the two.

Physicochemical and Quantitative Data
The following table summarizes the key quantitative properties of UT-69.

Property Value Reference

Appearance Light yellow transparent liquid [1]

Density 1.08 g/mL at 20 °C [2]

Boiling Point 250 °C [2]

Flash Point 91 °C [2]

Refractive Index n20/D 1.49 [2]

Total Sulfur Content 21.7-23.3% [1]

Average Sulfur Chain Length 3.55-3.85 [1]

Water Solubility Immiscible [2]

Solubility in Organic Solvents

Miscible with toluene, primary

alcohols, ketones, benzene,

chlorinated hydrocarbons,

acetonitrile,

dimethylformamide, and

dimethylsulfoxide.

[2]

Synthesis Pathway and Experimental Protocols
The primary synthesis route for Bis[3-(triethoxysilyl)propyl]tetrasulfide involves the reaction of

3-chloropropyltriethoxysilane with sodium tetrasulfide. The sodium tetrasulfide is typically

prepared in situ from sodium sulfide and sulfur.

Overall Synthesis Reaction
The synthesis can be represented by the following chemical equation:
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2 Cl(CH₂)₃Si(OC₂H₅)₃ + Na₂S₄ → S₄[(CH₂)₃Si(OC₂H₅)₃]₂ + 2 NaCl

This reaction is a nucleophilic substitution where the tetrasulfide anion displaces the chloride

from 3-chloropropyltriethoxysilane.

Detailed Experimental Protocol
The following protocol is based on established synthesis methodologies.

Materials:

γ-chloropropyl-triethoxysilane (CPOS)

Sodium sulfide (Na₂S)

Sulfur (S)

Sodium (Na)

Anhydrous Ethanol (Reaction Medium)

Optimized Reaction Conditions:

Molar Ratio: The optimal mass ratio of reactants is m(CPOS):m(Na):m(Na₂S):m(S) = 72:(2.5-

3):15:(15-18).

Temperature: 75 °C

Reaction Time: 4 hours under reflux.

Procedure:

Preparation of Sodium Polysulfide: In a reaction vessel equipped with a reflux condenser

and under a nitrogen atmosphere, anhydrous ethanol is used as the solvent. Sodium sulfide

and sulfur are added in the presence of sodium, which acts as a catalyst. The mixture is

heated to synthesize the sodium polysulfide intermediate.

Synthesis of Bis[3-(triethoxysilyl)propyl]tetrasulfide: 3-chloropropyltriethoxysilane is then

added dropwise to the reaction mixture containing the sodium polysulfide.
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Reaction: The reaction is carried out at a temperature of 75°C under reflux for 4 hours.

Work-up: After the reaction is complete, the mixture is cooled. The solid precipitate (sodium

chloride) is removed by filtration.

Purification: The filtrate is then subjected to distillation under reduced pressure to remove the

ethanol and any unreacted starting materials, yielding the final product, Bis[3-

(triethoxysilyl)propyl]tetrasulfide.

This process typically results in a product with a total sulfur content of around 22.3% and a

conversion rate of approximately 96%.

Diagrams and Visualizations
Synthesis Pathway of UT-69

Synthesis Pathway of UT-69 (Bis[3-(triethoxysilyl)propyl]tetrasulfide)

Reactants

Reaction Conditions

Products

3-chloropropyltriethoxysilane
Cl(CH₂)₃Si(OC₂H₅)₃
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Click to download full resolution via product page

Caption: Synthesis pathway of UT-69 from its primary reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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